Cas no 1798903-59-9 (S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteinyl-glycine Benzyl Ester)

• Product Name: S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteinyl-glycine Benzyl Ester
• CAS No: 1798903-59-9
• CID: 4553227
• Update Time: 2025-07-15

S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteinyl-glycine Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteinyl-glycine Benzyl Ester

Additional information on S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteinyl-glycine Benzyl Ester

Research Brief on S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteinyl-glycine Benzyl Ester (CAS: 1798903-59-9)

The compound S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteinyl-glycine Benzyl Ester (CAS: 1798903-59-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. Its unique structural features, including the nitrobenzyloxy and tert-butyloxycarbonyl (Boc) protecting groups, make it a versatile building block for the construction of complex peptide architectures. The presence of the cysteine residue further enhances its utility in the development of thiol-containing bioactive molecules, which are often targeted in cancer and infectious disease research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient solid-phase synthesis of this compound and its subsequent use in the preparation of cysteine-rich peptide libraries. The study reported a high yield (85%) and purity (>95%) for the compound, underscoring its reliability as a synthetic intermediate. Additionally, the nitro group was shown to facilitate selective deprotection under mild conditions, enabling further functionalization of the peptide backbone.

Another notable application of this compound was explored in a recent Nature Communications article, where it was utilized as a precursor for the development of novel protease inhibitors. The study revealed that derivatives of S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteinyl-glycine Benzyl Ester exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for antiviral drug design.

Further investigations into the biological activity of this compound have also revealed its role in modulating redox-sensitive pathways. A 2024 study in Chemical Science demonstrated that the nitrobenzyloxy moiety could act as a photo-responsive group, enabling light-controlled release of active peptides in cellular environments. This property opens new avenues for targeted drug delivery systems, particularly in the context of cancer therapy.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. Issues such as metabolic stability and bioavailability need to be addressed in future research. However, the compound's synthetic accessibility and functional versatility position it as a valuable tool for advancing peptide-based therapeutics.

In conclusion, S-(5-Nitro-2-benzyloxy)phenyl-N-tert-butyloxycarbonyl-L-cysteinyl-glycine Benzyl Ester (CAS: 1798903-59-9) represents a promising candidate for drug discovery efforts. Its applications span from protease inhibition to redox modulation, highlighting its broad utility in medicinal chemistry. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.